Cas no 2027767-36-6 (Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate
• CAS No: 2027767-36-6
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5995401
• PubChem ID: 165467925
• Update Time: 2025-08-05

Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate
• 2027767-36-6
• EN300-796841
• Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-6-7-10(2)12(16)11-8-15(9-11)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key： HZNIVRWQGKLIIX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(C)CCC)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate

Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate: A Promising Intermediate in Medicinal Chemistry

Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate is a key synthetic intermediate that has garnered significant attention in the field of biomedical research due to its unique structural properties and potential applications in drug development. With the CAS number 2027767-36-6, this compound represents a novel scaffold that can be further functionalized to generate bioactive molecules. Recent studies have highlighted its role in the synthesis of peptide-based therapeutics and small molecule inhibitors, making it a valuable tool for researchers exploring new treatment strategies for complex diseases.

The chemical structure of Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate features a four-membered azetidine ring fused with a substituted pentanoic acid moiety. This unique architecture provides a versatile platform for structural modification, enabling the incorporation of diverse functional groups that can enhance pharmacological activity. The tert-butyl group at the 1-carboxylate position offers steric protection, ensuring the stability of the molecule during synthetic processes. This characteristic is particularly important in the context of drug discovery, where maintaining molecular integrity is critical for downstream applications.

Recent advancements in organic synthesis have demonstrated that Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate can be efficiently synthesized through a multi-step reaction sequence involving aza-Michael addition and ring-closure strategies. These synthetic approaches have been optimized to improve yield and purity, which are essential for the development of high-quality pharmaceutical compounds. The ability to generate this compound with high efficiency underscores its significance as a building block in the design of targeted therapies for conditions such as neurodegenerative disorders and < oncological diseases.

One of the most promising applications of Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate lies in its potential as a prodrug precursor. When subjected to enzymatic or chemical hydrolysis, the compound can release active pharmacophores that exhibit enhanced bioavailability and reduced toxicity. This property has been explored in recent studies focused on metabolic activation and drug delivery systems, where the compound's ability to undergo controlled degradation is leveraged to improve therapeutic outcomes. For example, in antibacterial research, derivatives of this scaffold have shown promising activity against multidrug-resistant pathogens, highlighting its relevance in combating antimicrobial resistance.

Another area of interest is the use of Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate in the development of small molecule inhibitors targeting specific protein-protein interactions. The azetidine ring provides a rigid framework that can mimic the geometry of natural ligands, enabling the design of highly selective inhibitors. This has been particularly valuable in the study of kinase signaling pathways, where the compound has been used as a scaffold to generate inhibitors with improved potency and selectivity. Recent work in structure-based drug design has further refined the application of this compound, demonstrating its utility in the exploration of targeted therapies for diseases such as metabolic disorders.

From a biocompatibility perspective, Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate has been evaluated for its potential as a biomaterial modifier. Its hydrophobic properties and structural flexibility make it suitable for integration into polymer matrices used in drug delivery systems and regenerative medicine applications. Researchers have explored its role in enhancing the mechanical properties of hydrogels while maintaining the biocompatibility required for in vivo use. This dual functionality has positioned the compound as a key player in the development of advanced therapeutic materials.

The synthetic versatility of Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate has also been exploited in the creation of multifunctional molecules with dual therapeutic targets. For instance, derivatives of this compound have been engineered to simultaneously inhibit pro-inflammatory pathways and modulate immune cell activity, offering a novel approach to the treatment of autoimmune diseases. These studies highlight the compound's adaptability and its potential to address complex pathophysiological mechanisms in a single therapeutic entity.

Despite its promising applications, the development of Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate remains an active area of research, with ongoing efforts to optimize its synthetic efficiency and functional diversity. Challenges such as the need for enantioselective synthesis and the potential for metabolic side reactions are being addressed through advanced methodologies in asymmetric catalysis and computational modeling. These innovations are expected to further expand the utility of this compound in the pharmaceutical industry.

In summary, Tert-butyl 3-(2-methylpentanoyl)azetidine-1-carboxylate represents a critical intermediate in the design of next-generation therapeutics. Its unique structural features and synthetic flexibility make it a valuable asset in the pursuit of targeted drug development and innovative treatment strategies. As research in this area continues to evolve, the compound is poised to play an increasingly important role in the advancement of biomedical science and pharmaceutical innovation.